Halofenate

• CAS: 24136-24-1
• Molecular Formula: C19H17ClF3NO4
• Molecular Weight: 415.8 g/mol
• InChI: InChI=1S/C19H17ClF3NO4/c1-12(25)24-9-10-27-18(26)17(13-5-7-15(20)8-6-13)28-16-4-2-3-14(11-16)19(21,22)23/h2-8,11,17H,9-10H2,1H3,(H,24,25)
• InChIKey: BJBCSGQLZQGGIQ-UHFFFAOYSA-N

Halofenate (CAS 24136-24-1) for Research: Compound Profile and Key Pharmacological Classifications

Halofenate (MK-185) is a hypolipidemic and uricosuric agent structurally related to clofibrate [1]. It functions as a selective peroxisome proliferator-activated receptor gamma modulator (SPPARγM) with demonstrated antidiabetic activity [2]. The compound is administered as a prodrug ester, which is rapidly and completely modified in vivo to its active circulating free acid form, halofenic acid (HA) [3]. Clinically, halofenate has been shown to significantly lower serum triglycerides and uric acid levels, with only minimal effects on serum cholesterol [1]. Its unique profile as a partial PPAR-γ agonist distinguishes it from full agonists like rosiglitazone [2].

• [1] Ryan JR. The metabolic spectrum of halofenate. Int J Clin Pharmacol Biopharm. 1975 Jul;12(1-2):239-43. PMID: 51838. View Source
• [2] Allen T, Zhang F, Moodie SA, Clemens LE, Smith A, Gregoire F, Bell A, Muscat GE, Gustafson TA. Halofenate is a selective peroxisome proliferator-activated receptor gamma modulator with antidiabetic activity. Diabetes. 2006 Sep;55(9):2523-33. doi: 10.2337/db06-0618. PMID: 16936200. View Source
• [3] Zhang F, Lavan BE, Gregoire FM. Selective Modulators of PPAR-γ Activity: Molecular Aspects Related to Obesity and Side-Effects. PPAR Res. 2007;2007:32696. doi: 10.1155/2007/32696. PMID: 17389767. View Source

Why Halofenate (CAS 24136-24-1) Cannot Be Substituted with Generic Clofibrate or Other Fibrates

While halofenate shares structural similarity with clofibrate [1], its pharmacological profile diverges significantly in two critical areas that preclude simple substitution. First, halofenate acts as a selective PPAR-γ modulator (SPPARγM) [2], a mechanism entirely distinct from the primary PPAR-α activity of fibrates like clofibrate [3]. This mechanistic divergence translates to functional differences: halofenate demonstrates superior uricosuric and hypouricemic effects compared to clofibrate, while being less potent as a pure antilipemic agent [1]. Second, halofenate's unique interaction with thyroid hormone binding proteins and warfarin metabolism [4] creates a distinct clinical and safety profile that cannot be replicated by other lipid-lowering agents. These differences mandate the use of halofenate specifically for research applications targeting PPAR-γ modulation or combined hypertriglyceridemia and hyperuricemia models.

• [1] Ryan JR. The metabolic spectrum of halofenate. Int J Clin Pharmacol Biopharm. 1975 Jul;12(1-2):239-43. PMID: 51838. View Source
• [2] Allen T, Zhang F, Moodie SA, Clemens LE, Smith A, Gregoire F, Bell A, Muscat GE, Gustafson TA. Halofenate is a selective peroxisome proliferator-activated receptor gamma modulator with antidiabetic activity. Diabetes. 2006 Sep;55(9):2523-33. doi: 10.2337/db06-0618. PMID: 16936200. View Source
• [3] Staels B, Dallongeville J, Auwerx J, Schoonjans K, Leitersdorf E, Fruchart JC. Mechanism of action of fibrates on lipid and lipoprotein metabolism. Circulation. 1998 Nov 10;98(19):2088-93. doi: 10.1161/01.cir.98.19.2088. PMID: 9808609. View Source
• [4] Morgan JP, Bianchine JR, Hsu TH, Margolis S. Hypolipidemic, uricosuric, and thyroxine-displacing effects of MK-185 (halofenate). Clin Pharmacol Ther. 1971 May;12(3):517-24. doi: 10.1002/cpt1971123517. PMID: 5577611. View Source

Quantitative Differentiation of Halofenate (CAS 24136-24-1) from Comparators: Head-to-Head and Cross-Study Data

Superior Uricosuric Efficacy of Halofenate Compared to Clofibrate

In a double-blind, 1-year study of 23 hyperlipoproteinemic patients, halofenate (1 g/day) demonstrated superior serum uric acid lowering compared to clofibrate (2 g/day). Halofenate reduced serum uric acid to 77% of placebo levels, whereas clofibrate only achieved a reduction to 88% of placebo levels, and this clofibrate effect was of lesser statistical significance [1]. This finding is corroborated by a separate 1-year trial in 29 Type IV patients, which also noted halofenate's hypouricemic effect was 'marked' and 'greater than that of clofibrate' [2].

Evidence Dimension	Serum uric acid reduction (% of placebo)
Target Compound Data	77% of placebo level
Comparator Or Baseline	Clofibrate: 88% of placebo level
Quantified Difference	Halofenate achieved 11 percentage points greater reduction relative to placebo
Conditions	Double-blind, 1-year study in 23 patients with Type 2, 3, 4, and 5 hyperlipoproteinemia; Halofenate 1 g/day vs Clofibrate 2 g/day

Why This Matters

For research models requiring uric acid modulation or studies of hyperuricemia/gout, halofenate provides a quantifiably stronger uricosuric effect than clofibrate, which may be critical for achieving therapeutic endpoints or mechanistic insights.

• [1] Lisch HJ, Sailer S, Braunsteiner H. Comparison of the effects of halofenate (MK-185) and clofibrate on plasma lipid and uric acid concentration in hyperlipoproteinemic patients. Atherosclerosis. 1975 May-Jun;21(3):391-9. doi: 10.1016/0021-9150(75)90051-9. PMID: 1148032. View Source
• [2] Dujovne CA, Azarnoff DL, Huffman DH, Pentikäinen P, Hurwitz A, Shoeman DW. One-year trials with halofenate, clofibrate, and placebo. Clin Pharmacol Ther. 1976 Mar;19(3):352-9. doi: 10.1002/cpt1976193352. PMID: 177242. View Source

Differential Lipid-Modifying Profile: Triglyceride Reduction vs. Cholesterol Effects

Halofenate exhibits a distinct lipid-modifying profile compared to clofibrate. In a 1-year comparative study, clofibrate (2 g/day) reduced plasma cholesterol significantly to 75% of placebo and triglycerides to 49% of placebo. In contrast, halofenate (1 g/day) produced no consistent effect on plasma cholesterol and reduced triglycerides to only 84% of placebo, which was not statistically significant overall [1]. However, in Type IV hyperlipoproteinemia patients specifically, halofenate did achieve a significant mean triglyceride decrease to 47% of baseline during the second 24-week period [1]. A 6-week crossover trial reported halofenate reduced serum triglycerides by an average of 50% with minimal impact on cholesterol [2].

Evidence Dimension	Plasma triglyceride reduction (% of placebo)
Target Compound Data	84% of placebo (overall); 47% of baseline in Type IV patients during second 24-week period
Comparator Or Baseline	Clofibrate: 49% of placebo
Quantified Difference	Clofibrate more effective for triglycerides (49% vs 84% of placebo); Halofenate lacks cholesterol effect (clofibrate: 75% of placebo)
Conditions	Double-blind, 1-year study in 23 patients; Halofenate 1 g/day vs Clofibrate 2 g/day

Why This Matters

Researchers selecting compounds for studies of pure hypertriglyceridemia without cholesterol effects, or for models where uric acid modulation is also desired, may prefer halofenate over clofibrate due to its cleaner triglyceride-focused profile and dual uricosuric action.

• [1] Lisch HJ, Sailer S, Braunsteiner H. Comparison of the effects of halofenate (MK-185) and clofibrate on plasma lipid and uric acid concentration in hyperlipoproteinemic patients. Atherosclerosis. 1975 May-Jun;21(3):391-9. doi: 10.1016/0021-9150(75)90051-9. PMID: 1148032. View Source
• [2] Morgan JP, Bianchine JR, Hsu TH, Margolis S. Hypolipidemic, uricosuric, and thyroxine-displacing effects of MK-185 (halofenate). Clin Pharmacol Ther. 1971 May;12(3):517-24. doi: 10.1002/cpt1971123517. PMID: 5577611. View Source

Thirty-Fold Greater Potency in Inhibiting Hepatic Lipid Synthesis vs. Clofibrate

In isolated rat hepatocytes, halofenate was approximately thirty times more potent than clofibrate in decreasing lipid synthesis from [14C]acetate [1]. However, this increased potency came with reduced specificity: whereas clofibrate had no effect on [14C]leucine incorporation into protein, halofenate also inhibited this pathway [1]. In rat adipocytes, the 50% inhibitory concentration (IC50) of halofenate free acid for fatty acid synthesis was 0.9 mM in 1% albumin, 2.3 mM in 2% albumin, and 4.4 mM in 4% albumin, with clofibrate showing similar albumin-dependent potency shifts [2]. Leucine accumulation was unaffected by halofenate but inhibited by clofibrate in adipocytes [2].

Evidence Dimension	In vitro potency: lipid synthesis inhibition
Target Compound Data	IC50: 0.9 mM (1% albumin), 2.3 mM (2% albumin), 4.4 mM (4% albumin)
Comparator Or Baseline	Clofibrate: approximately 30-fold less potent
Quantified Difference	Halofenate is 30x more potent as an inhibitor of hepatic lipid synthesis
Conditions	Isolated rat hepatocytes; [14C]acetate incorporation into lipids

Why This Matters

For in vitro studies of hepatic lipid metabolism, halofenate offers a significantly more potent tool compound compared to clofibrate, though researchers must account for its broader effects on protein synthesis.

• [1] Homcy CJ, Margolis S. Comparison of the effects of clofibrate and halofenate (MK-185) in isolated rat hepatocytes. Atherosclerosis. 1974 May-Jun;19(3):381-91. doi: 10.1016/S0021-9150(74)80003-1. PMID: 4364943. View Source
• [2] Greenspan MD, Germershausen JI, Mackow R. Effect of halofenate and clofibrate on lipid synthesis in rat adipocytes. Biochim Biophys Acta. 1975 Mar 21;380(3):330-44. PMID: 1120140. View Source

Partial PPAR-γ Agonism and Antagonism of Full Agonist Rosiglitazone

Halofenic acid (HA), the active metabolite of halofenate, functions as a partial PPAR-γ agonist. In reporter assays, HA antagonized the activity of the full PPAR-γ agonist rosiglitazone [1]. In human preadipocytes, HA displayed weak adipogenic activity and antagonized rosiglitazone-mediated adipogenic differentiation [1]. In the obese Zucker (fa/fa) rat model, halofenate demonstrated insulin sensitization comparable to rosiglitazone, but notably, this occurred in the absence of body weight increases [1]. This contrasts with full PPAR-γ agonists like rosiglitazone, which are associated with significant weight gain [2].

Evidence Dimension	PPAR-γ functional activity and in vivo weight gain
Target Compound Data	Partial agonist; antagonizes rosiglitazone; insulin sensitization comparable to rosiglitazone but without weight gain
Comparator Or Baseline	Rosiglitazone: full PPAR-γ agonist; promotes adipogenesis; associated with weight gain
Quantified Difference	No weight gain with halofenate vs. significant weight gain with rosiglitazone in Zucker rats
Conditions	In vitro reporter assays, human preadipocyte differentiation, obese Zucker (fa/fa) rat model

Why This Matters

Halofenate serves as a valuable tool compound for investigating SPPARγM mechanisms and for in vivo studies where the confounding variable of weight gain must be avoided—a critical advantage over full PPAR-γ agonists like rosiglitazone.

• [1] Allen T, Zhang F, Moodie SA, Clemens LE, Smith A, Gregoire F, Bell A, Muscat GE, Gustafson TA. Halofenate is a selective peroxisome proliferator-activated receptor gamma modulator with antidiabetic activity. Diabetes. 2006 Sep;55(9):2523-33. doi: 10.2337/db06-0618. PMID: 16936200. View Source
• [2] Zhang F, Lavan BE, Gregoire FM. Selective Modulators of PPAR-γ Activity: Molecular Aspects Related to Obesity and Side-Effects. PPAR Res. 2007;2007:32696. doi: 10.1155/2007/32696. PMID: 17389767. View Source

Enantioselective CYP2C9 Inhibition: (-)-Enantiomer 20-Fold Less Active

Racemic halofenate is associated with drug-drug interactions due to CYP2C9 inhibition, which affects metabolism of warfarin and other drugs [1]. The (-)-enantiomer of halofenic acid is about twenty-fold less active in its ability to inhibit cytochrome P450 2C9 compared to the (+)-enantiomer [1]. This stereoselectivity has driven the development of enantiopure (-)-halofenate (arhalofenate, MBX-102) to mitigate interaction risks [2]. The patent literature explicitly notes that racemic halofenate can lead to difficulties controlling anticoagulation with warfarin and interactions with anti-inflammatory agents [1].

Evidence Dimension	CYP2C9 inhibitory activity
Target Compound Data	(-)-enantiomer: 20-fold less active as CYP2C9 inhibitor
Comparator Or Baseline	(+)-enantiomer: more potent CYP2C9 inhibitor
Quantified Difference	20-fold difference in CYP2C9 inhibitory potency between enantiomers
Conditions	In vitro CYP2C9 inhibition assays; referenced in U.S. Patent 6,262,118

Why This Matters

For procurement decisions, researchers studying CYP2C9-mediated drug interactions or requiring a cleaner pharmacological profile should specify the (-)-enantiomer (arhalofenate) rather than racemic halofenate to avoid confounding CYP inhibition artifacts.

• [1] Hanko JA, Daugs ED, Hagen EJ, Louks DH. Crystalline solid and amorphous forms of (-)-halofenate and methods related thereto. U.S. Patent No. 8,507,719. 2013 Aug 13. Metabolex, Inc. View Source
• [2] Gregoire FM, Zhang F, Clarke HJ, Gustafson TA, Sears DD, Favelyukis S, Lenhard J, Rentzeperis D, Clemens LE, Mu Y, Lavan BE. MBX-102/JNJ39659100, a novel peroxisome proliferator-activated receptor-ligand with weak transactivation activity retains antidiabetic properties in the absence of weight gain and edema. Mol Endocrinol. 2009 Jul;23(7):975-88. doi: 10.1210/me.2008-0473. PMID: 19389808. View Source

Optimal Research Applications for Halofenate (CAS 24136-24-1) Based on Evidence

Investigating SPPARγM Mechanisms with Reduced Weight Gain Confounding

Halofenate is an ideal tool compound for studying selective PPAR-γ modulation (SPPARγM) in vivo. As established, it provides insulin sensitization comparable to rosiglitazone in obese Zucker rats without the confounding effect of body weight gain [1]. This property enables cleaner assessment of PPAR-γ-mediated metabolic improvements independent of weight-related variables. The compound's partial agonist activity and ability to antagonize full agonists also make it valuable for co-treatment studies exploring PPAR-γ signaling dynamics [1].

Dual Hypertriglyceridemia and Hyperuricemia Preclinical Models

For animal models where both triglyceride and uric acid modulation are required, halofenate offers a unique dual-action profile. In clinical studies, it reduced serum triglycerides by 50% and uric acid by 30% [2]. Its superior uricosuric effect compared to clofibrate (77% vs 88% of placebo uric acid levels) [3] makes it particularly suitable for studies of metabolic syndrome or gout with concurrent dyslipidemia, where fibrates lack adequate uric acid control.

In Vitro Hepatocyte Lipid Synthesis Inhibition Studies

Researchers requiring a potent inhibitor of hepatic lipid synthesis should consider halofenate over clofibrate. Isolated rat hepatocyte studies demonstrate halofenate is approximately 30-fold more potent at inhibiting lipid synthesis from [14C]acetate [4]. This potency advantage reduces the compound concentration required in culture systems, potentially minimizing off-target or solvent-related artifacts. However, users should note halofenate's broader inhibition of protein synthesis pathways compared to the more specific clofibrate [4].

CYP2C9-Mediated Drug-Drug Interaction Studies Using Enantiopure Material

The stereoselective inhibition of CYP2C9 provides a defined system for studying enzyme-drug interactions. The (-)-enantiomer of halofenic acid is approximately 20-fold less active as a CYP2C9 inhibitor compared to the (+)-enantiomer [5]. Researchers can use the purified enantiomers to probe the structural basis of CYP2C9 substrate recognition or as control compounds in drug interaction assays. For studies requiring minimal CYP2C9 interference, procurement of (-)-halofenate (arhalofenate) is essential [6].

• [1] Allen T, Zhang F, Moodie SA, Clemens LE, Smith A, Gregoire F, Bell A, Muscat GE, Gustafson TA. Halofenate is a selective peroxisome proliferator-activated receptor gamma modulator with antidiabetic activity. Diabetes. 2006 Sep;55(9):2523-33. doi: 10.2337/db06-0618. PMID: 16936200. View Source
• [2] Morgan JP, Bianchine JR, Hsu TH, Margolis S. Hypolipidemic, uricosuric, and thyroxine-displacing effects of MK-185 (halofenate). Clin Pharmacol Ther. 1971 May;12(3):517-24. doi: 10.1002/cpt1971123517. PMID: 5577611. View Source
• [3] Lisch HJ, Sailer S, Braunsteiner H. Comparison of the effects of halofenate (MK-185) and clofibrate on plasma lipid and uric acid concentration in hyperlipoproteinemic patients. Atherosclerosis. 1975 May-Jun;21(3):391-9. doi: 10.1016/0021-9150(75)90051-9. PMID: 1148032. View Source
• [4] Homcy CJ, Margolis S. Comparison of the effects of clofibrate and halofenate (MK-185) in isolated rat hepatocytes. Atherosclerosis. 1974 May-Jun;19(3):381-91. doi: 10.1016/S0021-9150(74)80003-1. PMID: 4364943. View Source
• [5] Hanko JA, Daugs ED, Hagen EJ, Louks DH. Crystalline solid and amorphous forms of (-)-halofenate and methods related thereto. U.S. Patent No. 8,507,719. 2013 Aug 13. Metabolex, Inc. View Source
• [6] Gregoire FM, Zhang F, Clarke HJ, Gustafson TA, Sears DD, Favelyukis S, Lenhard J, Rentzeperis D, Clemens LE, Mu Y, Lavan BE. MBX-102/JNJ39659100, a novel peroxisome proliferator-activated receptor-ligand with weak transactivation activity retains antidiabetic properties in the absence of weight gain and edema. Mol Endocrinol. 2009 Jul;23(7):975-88. doi: 10.1210/me.2008-0473. PMID: 19389808. View Source